Cas no 2094574-23-7 (N-3-(tert-butoxy)cyclobutylbut-2-ynamide)

N-3-(tert-butoxy)cyclobutylbut-2-ynamide is a specialized chemical compound featuring a cyclobutyl scaffold modified with a tert-butoxy group and an ynamide functionality. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cycloaddition reactions and as a building block for complex heterocycles. The tert-butoxy group enhances steric and electronic properties, while the ynamide moiety offers versatile reactivity for selective bond formation. Its stability under various conditions allows for broad applicability in medicinal chemistry and materials science. The compound is typically used in controlled environments due to its sensitivity, requiring careful handling to maintain integrity during synthesis and storage.
N-3-(tert-butoxy)cyclobutylbut-2-ynamide structure
2094574-23-7 structure
Product Name:N-3-(tert-butoxy)cyclobutylbut-2-ynamide
CAS No:2094574-23-7
MF:C12H19NO2
MW:209.2847635746
CID:5683807
PubChem ID:121565353
Update Time:2025-06-09

N-3-(tert-butoxy)cyclobutylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • Z2014153207
    • EN300-26573812
    • AKOS033733015
    • N-[3-(tert-butoxy)cyclobutyl]but-2-ynamide
    • 2094574-23-7
    • N-3-(tert-butoxy)cyclobutylbut-2-ynamide
    • Inchi: 1S/C12H19NO2/c1-5-6-11(14)13-9-7-10(8-9)15-12(2,3)4/h9-10H,7-8H2,1-4H3,(H,13,14)
    • InChI Key: SLHIFOWOUOAVBM-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C1CC(C1)NC(C#CC)=O

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

N-3-(tert-butoxy)cyclobutylbut-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Additional information on N-3-(tert-butoxy)cyclobutylbut-2-ynamide

Recent Advances in the Study of N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7)

N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and butynamide structure, has shown promising potential in various therapeutic applications, including but not limited to, anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cellular proliferation and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-3-(tert-butoxy)cyclobutylbut-2-ynamide exhibits selective inhibition of certain kinases, which are critical targets in cancer therapy. The study utilized a combination of in vitro and in vivo models to validate the compound's efficacy and safety profile, providing a solid foundation for further preclinical development.

Another significant advancement is the optimization of the synthetic route for N-3-(tert-butoxy)cyclobutylbut-2-ynamide. Researchers have developed a more efficient and scalable method for its production, which is crucial for enabling large-scale studies and potential commercialization. This new synthetic approach not only improves yield but also reduces the environmental impact, aligning with the growing emphasis on sustainable chemistry in drug development.

In addition to its therapeutic potential, N-3-(tert-butoxy)cyclobutylbut-2-ynamide has also been investigated for its role as a chemical probe. Its unique structure and reactivity make it a valuable tool for studying biological systems and identifying novel drug targets. Recent work in this area has highlighted its utility in probing enzyme mechanisms and protein-protein interactions, further expanding its applications beyond traditional drug discovery.

Despite these promising developments, challenges remain in the clinical translation of N-3-(tert-butoxy)cyclobutylbut-2-ynamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles and enhance the compound's therapeutic index.

In conclusion, N-3-(tert-butoxy)cyclobutylbut-2-ynamide (CAS: 2094574-23-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse applications, from drug development to chemical probing, underscore its versatility and potential impact on the field. Continued investigation into its mechanisms, optimization of its properties, and exploration of new applications will be essential for unlocking its full potential.

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